Cas no 2411195-03-2 (2-chloro-N-(4,4-diethyl-2-oxopyrrolidin-3-yl)acetamide)

• Product Name: 2-chloro-N-(4,4-diethyl-2-oxopyrrolidin-3-yl)acetamide
• CAS No: 2411195-03-2
• MF: C₁₀H₁₇ClN₂O₂
• MW: 232.707181692123
• CID: 6302223
• PubChem ID: 165789613
• Update Time: 2025-11-06

2-chloro-N-(4,4-diethyl-2-oxopyrrolidin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(4,4-diethyl-2-oxopyrrolidin-3-yl)acetamide
• 2411195-03-2
• Z3217401519
• EN300-26575022

• Inchi： 1S/C10H17ClN2O2/c1-3-10(4-2)6-12-9(15)8(10)13-7(14)5-11/h8H,3-6H2,1-2H3,(H,12,15)(H,13,14)
• InChI Key： KTHZCBICMQARAV-UHFFFAOYSA-N
• SMILES： ClCC(NC1C(NCC1(CC)CC)=O)=O

Computed Properties

• Exact Mass: 232.0978555g/mol
• Monoisotopic Mass: 232.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-chloro-N-(4,4-diethyl-2-oxopyrrolidin-3-yl)acetamide

Comprehensive Overview of 2-chloro-N-(4,4-diethyl-2-oxopyrrolidin-3-yl)acetamide (CAS No. 2411195-03-2)

The compound 2-chloro-N-(4,4-diethyl-2-oxopyrrolidin-3-yl)acetamide, identified by its CAS No. 2411195-03-2, is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrolidin-2-one core and chloroacetamide moiety, make it a promising candidate for various applications. Researchers are increasingly exploring its potential in drug discovery, particularly in modulating enzymatic activity or as a building block for novel bioactive molecules.

In recent years, the demand for custom synthesis intermediates like 2-chloro-N-(4,4-diethyl-2-oxopyrrolidin-3-yl)acetamide has surged, driven by advancements in high-throughput screening and fragment-based drug design. This compound's diethyl-substituted pyrrolidinone structure offers steric and electronic properties that are valuable in optimizing pharmacokinetic profiles. Laboratories focusing on central nervous system (CNS) therapeutics have shown particular interest due to the scaffold's potential blood-brain barrier permeability.

The synthesis of CAS 2411195-03-2 typically involves multi-step organic reactions, with quality control being critical for ensuring batch-to-batch consistency. Analytical techniques such as HPLC purity analysis, mass spectrometry characterization, and NMR structural verification are essential for confirming the identity of this compound. These rigorous protocols align with current Good Manufacturing Practice (GMP) standards for research chemicals.

From an environmental perspective, the biodegradability assessment of 2-chloro-N-(4,4-diethyl-2-oxopyrrolidin-3-yl)acetamide derivatives has become a significant research area, responding to growing concerns about green chemistry principles. Computational chemistry studies utilizing quantum mechanical calculations are being employed to predict the compound's environmental fate and guide the development of more sustainable analogs.

In material science applications, the crystallographic properties of 2411195-03-2 have attracted attention for potential use in molecular imprinting technologies. The compound's ability to form specific hydrogen-bonding patterns makes it interesting for creating selective recognition sites in polymer matrices. This aligns with current trends in sensor development and separation science.

The patent landscape surrounding pyrrolidinone derivatives has seen increased activity, with 2-chloro-N-(4,4-diethyl-2-oxopyrrolidin-3-yl)acetamide appearing in several recent filings related to kinase inhibitors and metabolic disorder treatments. This reflects the pharmaceutical industry's continued investment in small molecule therapeutics and the importance of such chemical building blocks in medicinal chemistry programs.

For researchers sourcing this compound, important considerations include storage stability (typically recommended at -20°C under inert atmosphere) and solubility profiles (showing good dissolution in polar aprotic solvents). These practical aspects are frequently searched topics in scientific databases, indicating the compound's growing utilization across different laboratory settings.

Emerging studies suggest potential applications of CAS 2411195-03-2 derivatives in crop protection formulations, though this remains an area of active investigation. The structure-activity relationship studies of similar chloroacetamide compounds in agricultural contexts have shown promising results, particularly in weed management systems.

Quality specifications for research-grade 2-chloro-N-(4,4-diethyl-2-oxopyrrolidin-3-yl)acetamide typically require ≥95% purity by HPLC, with strict limits on residual solvents and heavy metals. These standards address the increasing demand for high-purity research chemicals in sensitive biological assays and in vitro studies.

Future research directions for this compound class may explore its potential in proteolysis targeting chimeras (PROTACs) development, given the growing interest in targeted protein degradation strategies. The molecular features of 2411195-03-2 could serve as valuable components in designing such bifunctional molecules.